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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818355 Get Quote

Disclaimer: The following information is intended as a general guide for trained laboratory

personnel and is based on the properties of related aconitine alkaloids. Acoforestinine is a

research chemical with limited safety and disposal data available. Always consult the official

Safety Data Sheet (SDS) provided by your supplier for specific handling and disposal

instructions. Proper disposal procedures are dictated by local, state, and federal regulations.

Acoforestinine is a diterpenoid alkaloid and, like other compounds in the aconitine family,

should be handled as an extremely toxic substance. The following procedures are designed to

provide essential safety and logistical information for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Due to its presumed high toxicity, all handling of Acoforestinine should occur in a designated

area, such as a certified chemical fume hood, to prevent inhalation of any dust or aerosols.

Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves.

Eye Protection: Use chemical safety goggles and a face shield.

Lab Coat: A fully buttoned lab coat is required.
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Respiratory Protection: If there is any risk of aerosolization and work cannot be conducted in

a fume hood, a properly fitted respirator is necessary.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Ingestion: Seek immediate medical attention. Do not induce vomiting.

Inhalation: Move to fresh air immediately. Seek immediate medical attention.

Acoforestinine Chemical Data
The following table summarizes the available chemical information for Acoforestinine.

Property Value Reference

CAS Number 110011-77-3 [1][2]

Molecular Formula C35H51NO10 [2]

Molecular Weight 645.78 g/mol [2]

Chemical Class
Diterpenoid Alkaloid

(Aconitine-type)

Acoforestinine is structurally

related to aconitine, a known

potent neurotoxin.[3][4]

Aconitine alkaloids are known

for their high affinity to voltage-

gated sodium channels.[3] The

estimated fatal dose of

aconitine is as low as 2 mg in

humans.[3] Acoforestinine

should be handled with

commensurate caution.
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Proper Disposal Procedures
As a potent alkaloid, Acoforestinine waste is considered hazardous. All materials

contaminated with Acoforestinine, including unused product, solutions, contaminated labware

(e.g., pipette tips, vials), and personal protective equipment, must be disposed of as hazardous

chemical waste.

Step-by-Step Disposal Protocol:

Segregation and Collection:

Collect all Acoforestinine waste in a dedicated, properly labeled, and sealed hazardous

waste container.

The container should be made of a material compatible with the solvents used.

Do not mix Acoforestinine waste with other chemical waste streams unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS)

department.

Labeling:

Clearly label the waste container with "Hazardous Waste," the name "Acoforestinine,"

and a list of any solvents or other chemicals present. Include the approximate

concentration and quantity.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until it is collected for disposal.

Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Follow all institutional procedures for waste manifest and pickup.

Note on Decontamination: All surfaces and equipment that come into contact with

Acoforestinine should be thoroughly decontaminated. A common procedure involves washing

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10818355?utm_src=pdf-body
https://www.benchchem.com/product/b10818355?utm_src=pdf-body
https://www.benchchem.com/product/b10818355?utm_src=pdf-body
https://www.benchchem.com/product/b10818355?utm_src=pdf-body
https://www.benchchem.com/product/b10818355?utm_src=pdf-body
https://www.benchchem.com/product/b10818355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with a suitable solvent (e.g., ethanol or methanol) followed by soap and water. The cleaning

materials (e.g., wipes) must also be disposed of as hazardous waste.

Experimental Workflow for Handling Potent
Alkaloids
The following diagram illustrates a general workflow for the safe handling and disposal of

potent alkaloids like Acoforestinine in a research setting.
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Caption: Workflow for Safe Handling and Disposal of Potent Alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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